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Compound of Interest

Compound Name: GSK805

Cat. No.: B607864

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the in vitro investigation of GSK805, a

potent and orally active inhibitor of Retinoic acid receptor-related orphan receptor gamma t

(RORγt). GSK805 serves as a valuable tool for studying the biology of T helper 17 (Th17) cells

and the role of the RORγt signaling pathway in various physiological and pathological

processes, including autoimmune diseases.

GSK805 acts as an inverse agonist, effectively suppressing RORγt-dependent gene

transcription.[1][2] This leads to the inhibition of Th17 cell differentiation and a reduction in the

secretion of pro-inflammatory cytokines, most notably Interleukin-17 (IL-17).[1][2][3][4][5][6]

Quantitative Data Summary
The following table summarizes the key quantitative data for GSK805 from in vitro studies.
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Parameter Value
Cell Type/Assay
Condition

Reference

pIC50 (RORγt) 8.4 Not specified [3][5]

pIC50 (Th17

differentiation)
>8.2 Not specified [3][5]

Effective

Concentration
0.5 µM

Inhibition of IL-17

production in

differentiating naïve

CD4+ T cells. This

concentration showed

comparable activity to

2.5 µM of the RORγt

inhibitor TMP778.

[1][4][5]

Effective

Concentration
0.3 µM

Reduction of alpha-

smooth muscle actin

expression in the

hepatic stellate cell

line LX-2.

[7]

Key Experimental Protocols
Protocol 1: In Vitro Differentiation of Mouse Naïve CD4+
T Cells into Th17 Cells and Inhibition by GSK805
This protocol describes the differentiation of primary mouse naïve CD4+ T cells into Th17 cells

and the assessment of the inhibitory effect of GSK805.

Materials:

GSK805 (prepare a stock solution in DMSO)

Naïve CD4+ T cell isolation kit (mouse)

RPMI-1640 medium supplemented with 10% FBS, 2 mM L-glutamine, 100 U/mL penicillin,

and 100 µg/mL streptomycin
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Anti-mouse CD3ε antibody

Anti-mouse CD28 antibody

Recombinant mouse IL-6

Recombinant human TGF-β1

Anti-mouse IL-4 antibody

Anti-mouse IFN-γ antibody

96-well cell culture plates

Procedure:

Plate Coating:

Dilute anti-mouse CD3ε and anti-mouse CD28 antibodies to a final concentration of 1

µg/mL each in sterile PBS.

Add 100 µL of the antibody solution to each well of a 96-well plate.

Incubate the plate overnight at 4°C.

Before use, wash the wells twice with sterile PBS.

Naïve CD4+ T Cell Isolation:

Isolate naïve CD4+ T cells from the spleens and lymph nodes of C57BL/6 mice using a

commercially available isolation kit according to the manufacturer's instructions.

Cell Culture and Treatment:

Prepare the Th17 polarizing medium: RPMI-1640 supplemented with 20 ng/mL IL-6, 3

ng/mL TGF-β1, 1 µg/mL anti-IL-4, and 1 µg/mL anti-IFN-γ.[1]

Resuspend the isolated naïve CD4+ T cells in the Th17 polarizing medium at a density of

1 x 10^6 cells/mL.
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Prepare serial dilutions of GSK805 in the Th17 polarizing medium. A final concentration of

0.5 µM is recommended as a starting point.[1][4][5] Include a DMSO vehicle control.

Add 200 µL of the cell suspension containing the respective GSK805 concentrations or

vehicle control to the antibody-coated wells.

Incubate the plate for 4 days at 37°C in a 5% CO2 incubator.[1][5]

Assessment of Th17 Differentiation:

After the 4-day incubation, the differentiation of Th17 cells can be assessed by measuring

IL-17A production using intracellular cytokine staining followed by flow cytometry (see

Protocol 2) or by analyzing the cell culture supernatant for secreted IL-17A using ELISA.

Protocol 2: Intracellular Cytokine Staining for IL-17A
This protocol is for the detection of intracellular IL-17A in differentiated Th17 cells by flow

cytometry.

Materials:

Differentiated T cells from Protocol 1

PMA (Phorbol 12-myristate 13-acetate)

Ionomycin

Brefeldin A (Golgi transport inhibitor)

FACS buffer (PBS with 2% FBS)

Fixation/Permeabilization buffer

Fluorochrome-conjugated anti-mouse CD4 antibody

Fluorochrome-conjugated anti-mouse IL-17A antibody

Flow cytometer
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Procedure:

Restimulation:

Four to six hours before the end of the culture period, add PMA (50 ng/mL), ionomycin

(500 ng/mL), and Brefeldin A (1 µg/mL) to each well.[3][8]

Incubate for 4-6 hours at 37°C in a 5% CO2 incubator.

Cell Surface Staining:

Harvest the cells and wash them with FACS buffer.

Resuspend the cells in FACS buffer containing the anti-mouse CD4 antibody.

Incubate for 30 minutes at 4°C in the dark.

Wash the cells twice with FACS buffer.

Fixation and Permeabilization:

Resuspend the cells in Fixation/Permeabilization buffer according to the manufacturer's

instructions.

Incubate for 20-30 minutes at 4°C in the dark.

Wash the cells with Permeabilization buffer.

Intracellular Staining:

Resuspend the fixed and permeabilized cells in Permeabilization buffer containing the

anti-mouse IL-17A antibody.

Incubate for 30 minutes at 4°C in the dark.

Wash the cells twice with Permeabilization buffer.

Flow Cytometry Analysis:
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Resuspend the cells in FACS buffer.

Acquire the samples on a flow cytometer.

Analyze the data by gating on CD4+ T cells and quantifying the percentage of IL-17A+

cells.

Signaling Pathway and Experimental Workflow
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Caption: RORγt Signaling Pathway Inhibition by GSK805.
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Caption: Experimental Workflow for GSK805 In Vitro Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b607864?utm_src=pdf-custom-synthesis#bc-rfq
https://www.creative-diagnostics.com/in-vitro-differentiation-of-t-cells.htm
https://pubmed.ncbi.nlm.nih.gov/39526629/
https://pubmed.ncbi.nlm.nih.gov/39526629/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4948756/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4948756/
https://www.antbioinc.com/blogs/technical-articles/in-vitro-differentiation-protocol-for-th1-and-th17-cells
https://pmc.ncbi.nlm.nih.gov/articles/PMC4066874/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4066874/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2724264/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2724264/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8187118/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8187118/
https://www.researchgate.net/post/Intracellular-staining-of-IL-17-in-PBMC
https://www.benchchem.com/product/b607864/docs#application-notes-and-protocols-for-in-vitro-studies-with-gsk805
https://www.benchchem.com/product/b607864/docs#application-notes-and-protocols-for-in-vitro-studies-with-gsk805
https://www.benchchem.com/product/b607864/docs#application-notes-and-protocols-for-in-vitro-studies-with-gsk805
https://www.benchchem.com/product/b607864/docs#application-notes-and-protocols-for-in-vitro-studies-with-gsk805
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607864?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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